S-Ethyl dipropylthiocarbamate

• IUPAC Name: S-ethyl N,N-dipropylcarbamothioate
• InChI: InChI=1S/C9H19NOS/c1-4-7-10(8-5-2)9(11)12-6-3/h4-8H2,1-3H3
• InChI Key: GUVLYNGULCJVDO-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)SCC
• Molecular Formula: C9H19NOS, Array
• DSSTOX Substance ID: DTXSID1024091
• Molecular Weight: 189.32 g/mol
• Physical Description: Ethyl dipropylthiocarbamate appears as clear yellow or light yellow liquid. (NTP, 1992), Available in liquid or granular forms; [Hawley] Colorless liquid; [ICSC] Technical product is yellow liquid; [HSDB] Colorless to yellow liquid with an aromatic odor; [AccuStandard MSDS], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Boiling Point: 261 °F at 20 mmHg (NTP, 1992), 127 °C @ 20 mm Hg, 232 °C
• Flash Point: 116 °C (OPEN CUP), 116 °C o.c.
• Solubility: less than 0.1 mg/mL at 72.5 °F (NTP, 1992), Miscible with common organic solvents, e.g. acetone, ethanol, isopropanol, benzene, xylene, kerosene, Miscible with hydrogen sulfide, In water, 375 mg/l @ 25 °C, Solubility in water: none
• Density: 0.955 (NTP, 1992) - Less dense than water; will float, 0.955 @ 30 °C, Relative density (water = 1): 0.95
• Vapor Density: Relative vapor density (air = 1): 6.5
• Vapor Pressure: 0.034 mmHg at 95 °F (NTP, 1992), 0.02 [mmHg], Vapor pressure: 43X10-3 mm Hg at 35 °C, 2.4X10-2 mm Hg @ 25 °C, Vapor pressure, Pa at 25 °C: 4.5
• Color/Form: Colorless liquid, Yellow liquid (technical)
• CAS RN: 759-94-4

Description

S-Ethyl dipropylthiocarbamate, also known as EPTC, is a synthetic organic compound and a thiocarbamate herbicide. It is used to control weed growth during the pre-emergence and early post-emergence stages of weed germination. EPTC is used across various crops including beans, forage legumes, potatoes, corn, and sweet potatoes. It appears as a clear yellow or light yellow liquid.

Molecular Structure Analysis

The molecular formula of S-Ethyl dipropylthiocarbamate is C9H19NOS. The IUPAC name is S-ethyl N, N-dipropylcarbamothioate. The InChI is InChI=1S/C9H19NOS/c1-4-7-10(8-5-2)9(11)12-6-3/h4-8H2,1-3H3. The Canonical SMILES is CCCN(CCC)C(=O)SCC.

Physical And Chemical Properties Analysis

S-Ethyl dipropylthiocarbamate has a molecular weight of 189.32 g/mol. It appears as a clear yellow or light yellow liquid. It is a tertiary amine. The density of S-Ethyl dipropylthiocarbamate is 0.95. It has a melting point of 25°C and a boiling point of 127°C (20 torr). It is insoluble in water.

Scientific Research Applications

Herbicide and Weed Control

EPTC is primarily used as a pre-emergence herbicide to control weeds in various crops. Its mode of action involves inhibiting root growth and disrupting cell division in germinating weed seeds. Key points include:

• .

Degradation Studies

Laboratory and field studies have investigated EPTC degradation. Notable findings include:

• .

Microbial Detoxification

EPTC interacts with soil microorganisms, affecting its persistence. Research highlights:

• .

Toxicity Studies

. However, further research is needed to fully understand its potential health effects.

Synergistic Effects with Other Herbicides

Studies explore interactions between EPTC and other herbicides. .

Mechanism of Action

Target of Action

S-Ethyl dipropylthiocarbamate (EPTC) is a thiocarbamate herbicide that primarily targets the early stages of seedling growth . It is absorbed by underground plant parts such as roots, hypocotyl, and seed . The herbicidal action of EPTC is exerted very near its site of action, controlling susceptible weeds as they germinate .

Mode of Action

EPTC exerts its herbicidal action through the inhibition of cuticle formation during the early stages of seedling growth . This inhibition disrupts the normal development of the plant, effectively controlling the growth of germinating annual weeds, including broadleaves, grasses, and sedges .

Biochemical Pathways

It is suggested that eptc may inhibit the synthesis of fatty acids, lipids, and gibberellin . These components are essential for plant growth and development, and their inhibition can lead to the death of the plant.

Pharmacokinetics

EPTC is typically applied in the form of an emulsifiable concentrate, with each application incorporating it into the soil immediately to prevent volatilization . Due to its chemical properties, EPTC is moderately soluble in water and is highly volatile . It is readily absorbed by plant tissues and is metabolized by tolerant species at the seed germination stage through enzymatic breakdown .

Result of Action

The primary result of EPTC’s action is the inhibition of weed growth during the pre-emergence and early post-emergence stages of weed germination . By inhibiting the formation of the cuticle in seedlings, EPTC prevents the normal development of the plant, leading to the death of susceptible weeds .

Safety and Hazards

S-Ethyl dipropylthiocarbamate may generate flammable gases with aldehydes, nitrides, and hydrides. It is incompatible with acids, peroxides, and acid halides. Symptoms of exposure to this compound may include headache, giddiness, nervousness, blurred vision, weakness, nausea, cramps, diarrhea, sweating, miosis, tearing, salivation, vomiting, and cyanosis. It is harmful if swallowed.

Relevant Papers

• “Dopaminergic neurotoxicity of S‐ethyl N,N‐dipropylthiocarbamate (EPTC …”: This paper discusses the metabolism of thiocarbamates and dithiocarbamates, which produces electrophilic metabolites that can covalently modify proteins and inhibit enzymes.
• “Relationship between S-ethyl dipropylthiocarbamate injury and …”: This paper discusses how the herbicide EPTC stimulated peroxidase activity in corn seedlings and enhanced lignin deposition during the first few days after treatment.

Synthesis routes and methods

Procedure details

94.5 g. (0.5 moles) of O-ethyl N,N-dipropyl-thiocarbamate are introduced into a 250 ml. round-bottomed flask, and 4.7 g. of diethyl sulfate are added. The mixture is refluxed for 80 minutes on an oil bath heated to 160°C. The progress of the reaction is monitored by sampling the reaction mixture and recording the UV spectra of the samples in methanol. The absorption maximum at 250 nm, characteristic of the =S group of the starting substance, gradually decreases, and disappears when the isomerization is completed. Then the reaction mixture is cooled, and the small amount of oily substance separated at the bottom of the flask is removed. The upper phase is distilled in vacuo. The title compound boils at 122°-124°C/19 Hgmm. 86.0 g. (91 %) of S-ethyl N,N-di-propyl-thiocarbamate are obtained; nD 30 = 1.4750.

Q & A

Q1: What is the primary mechanism of action of S-Ethyl dipropylthiocarbamate?

A1: While the exact mechanism remains unclear, research suggests S-Ethyl dipropylthiocarbamate disrupts lipid biosynthesis, particularly affecting the formation of epicuticular waxes. [, , , , ] This disruption impacts various physiological processes in susceptible plants.

Q2: How does S-Ethyl dipropylthiocarbamate affect epicuticular wax production?

A2: S-Ethyl dipropylthiocarbamate appears to interfere with the elongation-decarboxylation pathway responsible for synthesizing lipid components of epicuticular waxes. [] This interference leads to reduced wax deposition on leaf surfaces.

Q3: What are the downstream effects of disrupted epicuticular wax production?

A3: Reduced epicuticular wax can lead to increased cuticular permeability, making plants more susceptible to water loss (transpiration) and potentially increasing the penetration of other agrochemicals. [, , ]

Q4: Does S-Ethyl dipropylthiocarbamate impact other plant processes besides wax synthesis?

A4: Yes, studies indicate S-Ethyl dipropylthiocarbamate can affect fatty acid composition in various plant tissues, including leaves and roots. [, , ] It also disrupts gibberellin biosynthesis, a group of plant hormones crucial for growth and development. [, , ]

Q5: How does S-Ethyl dipropylthiocarbamate affect gibberellin biosynthesis?

A5: Research shows S-Ethyl dipropylthiocarbamate reduces gibberellic acid (GA) content in plants and inhibits the incorporation of mevalonic acid into kaurenoids, precursors to gibberellins. [] It also disrupts kaurene metabolism, leading to its accumulation. []

Q6: What is the molecular formula and weight of S-Ethyl dipropylthiocarbamate?

A6: While the provided research papers don't explicitly state the molecular formula and weight, these can be determined based on the compound's name and structure. The molecular formula for S-Ethyl dipropylthiocarbamate is C9H19NOS, and its molecular weight is 189.33 g/mol.

Q7: How stable is S-Ethyl dipropylthiocarbamate in different formulations?

A7: The stability of S-Ethyl dipropylthiocarbamate is influenced by several factors, including formulation type and environmental conditions. Emulsifiable concentrates tend to be less stable in liquid fertilizers, particularly at high salt concentrations. []

Q8: Are there strategies to improve the stability or efficacy of S-Ethyl dipropylthiocarbamate formulations?

A8: Yes, research highlights the use of starch encapsulation as a potential method for achieving controlled release of S-Ethyl dipropylthiocarbamate, enhancing its efficacy and residual activity. [, ]

Q9: What is known about the safety and toxicity of S-Ethyl dipropylthiocarbamate?

A9: While considered a selective herbicide, S-Ethyl dipropylthiocarbamate can negatively impact non-target organisms at high concentrations. Research on germinating moss spores showed significant growth inhibition at concentrations exceeding normal agricultural use. []

Q10: What is the environmental fate of S-Ethyl dipropylthiocarbamate?

A10: The provided research articles do not delve deeply into the degradation pathways or ecotoxicological effects of S-Ethyl dipropylthiocarbamate.

Q11: Are there any strategies to mitigate potential negative impacts of S-Ethyl dipropylthiocarbamate on the environment?

A11: While the research papers don't directly offer mitigation strategies, controlled-release formulations like starch encapsulation could potentially minimize leaching and overall environmental exposure. [, ]

Q12: What are the primary applications of S-Ethyl dipropylthiocarbamate in agriculture?

A12: S-Ethyl dipropylthiocarbamate finds use in various cropping systems for controlling annual weeds, especially during the establishment phase of crops like alfalfa, birdsfoot trefoil, and red clover. [, , , ]

Q13: Are there any viable alternatives to S-Ethyl dipropylthiocarbamate for weed control?

A13: Yes, several herbicides with different modes of action can serve as alternatives. Specific alternatives depend on the target weeds and crop being grown. Examples of herbicides explored in the research include:

• Trifluralin: Often used in combination with S-Ethyl dipropylthiocarbamate, it inhibits cell division in susceptible plants. [, , ]
• Alachlor: Another pre-emergence herbicide, it disrupts protein synthesis in target weeds. [, , ]
• Metolachlor: Similar to alachlor in its mode of action, it also inhibits protein synthesis. [, ]
• Dinoseb: Primarily a contact herbicide, it disrupts photosynthesis and membrane integrity. [, ]
• Fluridone: A selective herbicide that inhibits carotenoid biosynthesis, leading to bleaching and death in susceptible plants. []

Q14: What analytical techniques are used to study S-Ethyl dipropylthiocarbamate?

A14: Researchers employed various analytical techniques to study S-Ethyl dipropylthiocarbamate and its effects:* Gas-liquid chromatography (GLC): To quantify fatty acid composition in plant tissues treated with S-Ethyl dipropylthiocarbamate. [, , , ]* Thin-layer chromatography (TLC): To separate and analyze different lipid classes in plant extracts. [, ]* Scanning electron microscopy (SEM): To visualize changes in leaf surface structure and epicuticular wax deposition. []* Radiolabeling (14C): To track the uptake, translocation, and metabolism of S-Ethyl dipropylthiocarbamate in plants. [, , , , , ]